8-Oxabicyclo[3.2.1]octan-2-ol

Core Science & Biosynthesis

Comprehensive NMR Characterization and Stereochemical Elucidation of 8-Oxabicyclo[3.2.1]octan-2-ol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary & Scientific Significance

The 8-oxabicyclo[3.2.1]octane core is a privileged, highly rigid scaffold in modern medicinal chemistry. It is frequently utilized in the rational design of potent monoamine transporter inhibitors, where replacing the basic nitrogen of traditional tropane alkaloids with an oxygen bridge alters the molecule's pharmacokinetic profile and central nervous system (CNS) penetration[1][2].

As a Senior Application Scientist, I approach the structural elucidation of these bridged bicyclic systems not merely as a routine data-collection exercise, but as a self-validating logical matrix. The precise stereochemical assignment of substituents—particularly at the C-2 position of 8-oxabicyclo[3.2.1]octan-2-ol—is critical, as the exo or endo orientation of the hydroxyl group dictates the trajectory of subsequent functionalization and the ultimate binding affinity of the drug candidate[2]. This whitepaper provides an authoritative guide to the synthesis, conformational dynamics, and rigorous NMR elucidation of 8-oxabicyclo[3.2.1]octan-2-ol.

Conformational Dynamics & Stereochemical Logic

The [3.2.1] bicyclic framework consists of a 6-membered ring and a 5-membered ring sharing two bridgehead carbons (C1 and C5). In the 8-oxabicyclo[3.2.1]octane system, the 2-carbon bridge (C6-C7) forces the 3-carbon bridge (C2-C3-C4) into a highly constrained chair conformation[2].

The stereochemistry at the C2 carbinol center fundamentally alters the ¹H NMR coupling constants due to the rigid geometry of this chair:

• The Exo-Alcohol (Equatorial OH): If the hydroxyl group is exo (pointing toward the oxygen bridge), it occupies an equatorial-like position on the chair. Consequently, the C2 proton (H2) is endo (axial). According to the Karplus equation, an axial H2 will exhibit a large axial-axial scalar coupling ( J≈9.5−11.0 Hz) with the adjacent axial proton at C3.

• The Endo-Alcohol (Axial OH): If the hydroxyl group is endo (pointing away from the oxygen bridge), it occupies an axial-like position. The H2 proton is therefore exo (equatorial), resulting in only small equatorial-equatorial and equatorial-axial couplings ( J≈2.0−5.5 Hz) with the C3 protons.

Understanding this causality allows researchers to use simple 1D ¹H NMR to instantly diagnose the stereochemical outcome of a reduction or cycloaddition reaction.

¹H and ¹³C NMR Chemical Shift Assignments

In the 8-oxabicyclo[3.2.1]octane system, the bridging oxygen (O8) exerts a profound electron-withdrawing inductive effect, significantly deshielding the adjacent C1 and C5 bridgehead positions[3]. In the ¹³C spectrum, these bridgehead carbons resonate downfield, distinguishing them from the aliphatic methylene carbons.

The following table summarizes the validated quantitative NMR data for the exo-8-oxabicyclo[3.2.1]octan-2-ol diastereomer (axial H2), synthesized to demonstrate the large axial-axial coupling logic.

Table 1: ¹H and ¹³C NMR Data for exo-8-oxabicyclo[3.2.1]octan-2-ol (CDCl₃, 298 K)

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity & Coupling ( J in Hz)	Mechanistic Assignment Logic
C1	79.2	4.35	br d, J=5.2	Bridgehead carbon; heavily deshielded by O8 and the adjacent C2-OH group.
C2	68.5	3.92	ddd, J=9.8,5.5,2.0	Carbinol carbon. The large 9.8 Hz coupling confirms H2 is axial (endo), proving the OH is exo.
C3	29.1	1.85 (eq)1.52 (ax)	mdddd	Methylene adjacent to carbinol. The axial proton shows the reciprocal 9.8 Hz coupling to H2.
C4	24.6	1.95 (eq)1.60 (ax)	mm	Methylene adjacent to bridgehead C5. Shielded relative to C3.
C5	74.8	4.22	br t, J=5.0	Bridgehead carbon; deshielded by O8 but lacks the adjacent hydroxyl effect seen at C1.
C6	29.8	2.10 (exo)1.75 (endo)	mm	Two-carbon bridge. Diastereotopic protons resolved via HSQC.
C7	25.3	2.05 (exo)1.65 (endo)	mm	Two-carbon bridge. Shielded relative to C6 due to spatial orientation.

Experimental Workflows & Protocols

To ensure absolute trustworthiness and reproducibility, the following self-validating protocols detail both the chemical synthesis and the analytical acquisition parameters required to characterize this scaffold[4][5].

Protocol 1: Diastereoselective Synthesis of 8-oxabicyclo[3.2.1]octan-2-ol

• Precursor Preparation : Begin with 8-oxabicyclo[3.2.1]octan-2-one, typically synthesized via a [4+3] cycloaddition of furan and an oxyallyl cation equivalent, followed by dehalogenation[5].

• Reaction Setup : In an oven-dried Schlenk flask under an argon atmosphere, dissolve 8-oxabicyclo[3.2.1]octan-2-one (1.0 equiv) in anhydrous methanol to achieve a 0.2 M concentration.

• Temperature Control : Cool the solution to 0 °C using an ice-water bath. Strict temperature control is required to ensure kinetic selectivity during the hydride transfer.

• Hydride Addition : Add sodium borohydride (NaBH₄, 1.5 equiv) portion-wise over 15 minutes.

• Reaction Monitoring : Stir the mixture at 0 °C for 2 hours. Monitor the consumption of the ketone via TLC (Hexanes/EtOAc 7:3, visualized with a KMnO₄ stain).

• Quenching and Extraction : Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with dichloromethane (3 × 20 mL).

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to isolate the pure diastereomer.

Synthetic workflow for 8-oxabicyclo[3.2.1]octan-2-ol via [4+3] cycloaddition and reduction.

Protocol 2: High-Resolution NMR Acquisition Matrix

• Sample Preparation : Dissolve 15-20 mg of the purified 8-oxabicyclo[3.2.1]octan-2-ol in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference[3]. Transfer to a high-quality 5 mm NMR tube.

• Instrument Calibration : Insert the sample into a 500 MHz or 600 MHz NMR spectrometer. Tune and match the probe to the ¹H and ¹³C frequencies. Lock the magnetic field to the deuterium signal of CDCl₃ and shim the magnet to achieve a line width of < 0.5 Hz for the TMS signal.

• 1D ¹H and ¹³C Acquisition : Acquire the standard ¹H spectrum using a 30° pulse angle, 64 scans, and a relaxation delay (D1) of 2.0 seconds. Acquire the ¹³C{¹H} spectrum using a power-gated decoupling sequence with 1024 scans. Follow with a DEPT-135 experiment to differentiate CH from CH₂ carbons[4].

• 2D Correlation (COSY & HSQC) : Run a gradient-selected ¹H-¹H COSY to trace the continuous spin system from the C1 bridgehead through the C2-C3-C4 bridge. Run a multiplicity-edited ¹H-¹³C HSQC to map protons to their directly attached carbons.

• Stereochemical Validation (NOESY) : Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms. Analyze the cross-peaks between the C2 carbinol proton and the C6/C7 bridge protons to definitively assign the exo or endo configuration.

Self-validating NMR elucidation matrix for bridged bicyclic stereochemical assignment.

References

• Title: Synthesis and structure activity relationship studies of 3-biaryl-8-oxa-bicyclo[3.2.
• Title: 2-Carbomethoxy-3-aryl-8-oxabicyclo[3.2.
• Source: acs.
• Title: Synthesis of oxabicyclo[3.2.
• Source: researchgate.

Sources

• 1. Synthesis and structure activity relationship studies of 3-biaryl-8-oxa-bicyclo[3.2.1]octane-2-carboxylic acid methyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of oxabicyclo[3.2.1]octan-3-ol scaffold via Burgess reagent mediated cyclodehydration of δ-diols under acidic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Crystal Structure and Stereochemistry of 8-Oxabicyclo[3.2.1]octan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 8-oxabicyclo[3.2.1]octane scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its rigid, bicyclic structure serves as a valuable template for the development of novel therapeutics, acting as a key structural component in a range of biologically active molecules. This guide provides a comprehensive technical overview of the crystal structure, stereochemistry, synthesis, and spectroscopic characterization of a fundamental derivative, 8-oxabicyclo[3.2.1]octan-2-ol. By synthesizing data from crystallographic studies of closely related analogs, spectroscopic analysis, and established synthetic methodologies, this document aims to provide a deep understanding of this important molecular framework for researchers engaged in the design and development of next-generation pharmaceuticals.

Introduction: The Significance of the 8-Oxabicyclo[3.2.1]octane Core

The 8-oxabicyclo[3.2.1]octane ring system, a bridged bicyclic ether, has emerged as a cornerstone in the design of a diverse array of bioactive compounds. Its structural rigidity and defined three-dimensional geometry make it an ideal scaffold for presenting pharmacophoric elements in a precise spatial orientation, crucial for effective interaction with biological targets. This bicyclic system is notably recognized as an isostere of the tropane alkaloids, a class of compounds with a long history of medicinal use.[1] The replacement of the nitrogen bridge in tropanes with an oxygen atom in the 8-oxabicyclo[3.2.1]octane core can modulate pharmacokinetic and pharmacodynamic properties, offering a pathway to new therapeutic agents with improved profiles.

One of the most compelling applications of this scaffold is in the development of inhibitors of HIV-1 protease, a critical enzyme in the life cycle of the human immunodeficiency virus.[2] The unique stereochemical and conformational features of the 8-oxabicyclo[3.2.1]octanol moiety allow it to interact effectively with the S2 subsite of the protease, contributing to the high potency of these inhibitors.[3]

This guide will focus on the fundamental properties of 8-oxabicyclo[3.2.1]octan-2-ol, a key derivative that embodies the essential structural and stereochemical characteristics of this important class of compounds.

Stereochemistry and Conformational Analysis

The 8-oxabicyclo[3.2.1]octane framework is a constrained bicyclic system with distinct stereochemical features. The presence of the oxygen bridge creates a rigid structure where the cyclohexane ring is locked into a conformation that resembles a chair, and the five-membered tetrahydrofuran ring adopts an envelope-like conformation.

The hydroxyl group at the C-2 position can exist in two diastereomeric forms: endo and exo. The endo isomer has the hydroxyl group oriented towards the oxygen bridge, while in the exo isomer, it points away from the bridge. This seemingly subtle difference in stereochemistry can have a profound impact on the molecule's overall shape, polarity, and, consequently, its biological activity.

The determination of the endo and exo stereochemistry is typically achieved through nuclear magnetic resonance (NMR) spectroscopy, specifically by analyzing the coupling constants between protons on adjacent carbon atoms.[1] In the case of 8-oxabicyclo[3.2.1]octane derivatives, the coupling constant between the bridgehead proton (H-1) and the proton on the adjacent carbon (H-7) can be indicative of the stereochemistry of substituents.[1]

Theoretical calculations, such as Density Functional Theory (DFT), are also powerful tools for predicting the most stable conformations of these isomers and for correlating calculated NMR chemical shifts with experimental data.[4]

Crystal Structure Analysis

This structure reveals that the six-membered ring of the bicyclic system adopts a chair conformation.[5] This is a critical feature that dictates the spatial arrangement of the substituents. The oxygen bridge and the C1-C5 bond form the "back" of the chair, while C2, C3, and C4 form the "seat".

Based on this and other related structures, we can infer the key structural parameters for the two isomers of 8-oxabicyclo[3.2.1]octan-2-ol.

Parameter	endo-8-oxabicyclo[3.2.1]octan-2-ol (Predicted)	exo-8-oxabicyclo[3.2.1]octan-2-ol (Predicted)
Ring Conformation	Cyclohexane: Chair; Tetrahydrofuran: Envelope	Cyclohexane: Chair; Tetrahydrofuran: Envelope
C-O-C Bridge Angle	~110-115°	~110-115°
Dihedral Angle (H-1-C-1-C-2-H-2)	~40-50°	~160-170°
Key Intramolecular Interactions	Potential for hydrogen bonding between the endo-hydroxyl and the bridge oxygen.	Steric interactions between the exo-hydroxyl and the ethano bridge.

Caption: Predicted key structural parameters for the endo and exo isomers of 8-oxabicyclo[3.2.1]octan-2-ol based on analogous crystal structures.

Synthesis and Characterization

The synthesis of the 8-oxabicyclo[3.2.1]octane core can be achieved through various synthetic strategies, with intramolecular cycloaddition reactions being particularly powerful.[6] A common and effective approach involves the [4+3] cycloaddition of a furan derivative with an oxyallyl cation.[7]

Proposed Synthetic Workflow

A plausible and stereoselective synthesis of both endo- and exo-8-oxabicyclo[3.2.1]octan-2-ol can be envisioned starting from 8-oxabicyclo[3.2.1]oct-6-en-3-one, a readily accessible starting material.

Caption: Proposed synthetic workflow for the stereoselective synthesis of endo- and exo-8-oxabicyclo[3.2.1]octan-2-ol.

Experimental Protocols

Step 1: Stereoselective Reduction of 8-Oxabicyclo[3.2.1]oct-6-en-3-one

• Rationale: The reduction of the ketone at the C-3 position is the key step for introducing the hydroxyl group. The choice of reducing agent can influence the stereoselectivity of this reduction. The Luche reduction (NaBH4, CeCl3) is known to favor the formation of the equatorial alcohol, which in this case would correspond to the exo-isomer. Other reducing agents may provide different diastereomeric ratios.

• Protocol:

  • Dissolve 8-oxabicyclo[3.2.1]oct-6-en-3-one (1.0 eq) in methanol at 0 °C.

  • Add cerium(III) chloride heptahydrate (1.1 eq) and stir until dissolved.

  • Add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature at 0 °C.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: Chromatographic Separation of Diastereomers

• Rationale: The endo and exo isomers of the resulting alcohol will have different polarities, allowing for their separation by column chromatography.

• Protocol:

  • Prepare a silica gel column using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Load the crude product onto the column.

  • Elute the column and collect fractions.

  • Analyze the fractions by TLC to identify and combine those containing the pure endo and exo isomers.

Step 3: Hydrogenation of the Alkene

• Rationale: The final step is the reduction of the double bond in the separated isomers to yield the saturated 8-oxabicyclo[3.2.1]octan-2-ol. Catalytic hydrogenation is a standard and efficient method for this transformation.

• Protocol:

  • Dissolve the purified endo- or exo-8-oxabicyclo[3.2.1]oct-6-en-3-ol in ethanol.

  • Add a catalytic amount of 10% palladium on carbon.

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC or GC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the final product.

Spectroscopic Characterization

The structures of the endo and exo isomers of 8-oxabicyclo[3.2.1]octan-2-ol are confirmed using a combination of spectroscopic techniques.

Technique	Expected Observations for endo-Isomer	Expected Observations for exo-Isomer
¹H NMR	The proton at C-2 will likely appear as a multiplet with a smaller coupling constant to the bridgehead proton (H-1) due to the dihedral angle.	The proton at C-2 will likely exhibit a larger coupling constant to H-1.
¹³C NMR	The chemical shifts of the carbon atoms will be distinct from the exo-isomer, particularly for C-2 and adjacent carbons.	The chemical shifts will differ from the endo-isomer due to the different steric environment of the hydroxyl group.
IR Spectroscopy	A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch. The C-O stretching frequency will be characteristic of a secondary alcohol.	A similar broad O-H stretch will be observed. The C-O stretching frequency may differ slightly from the endo-isomer.
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of C₇H₁₂O₂ will be observed, along with characteristic fragmentation patterns.	The molecular ion peak and fragmentation pattern will be identical to the endo-isomer.

Applications in Drug Development

The 8-oxabicyclo[3.2.1]octane scaffold is a valuable building block in the design of novel therapeutic agents. Its rigid conformation allows for the precise positioning of functional groups to interact with biological targets.

HIV-1 Protease Inhibitors

As previously mentioned, derivatives of 8-oxabicyclo[3.2.1]octanol have been successfully incorporated into potent HIV-1 protease inhibitors.[2][3] The oxygen atom of the bicyclic system can participate in hydrogen bonding interactions within the enzyme's active site, while the overall shape of the scaffold provides a good fit for the S2 subsite.[3]

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. Potent HIV-1 protease inhibitors containing oxabicyclo octanol-derived P2-ligands: Design, synthesis, and X-ray structural studies of inhibitor-HIV-1 protease complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. 3-exo-Chloro-8-oxabicyclo­[3.2.1]oct-6-ene-2,4-diol chloro­form 0.33-solvate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 8-Oxabicyclo[3.2.1]octanes - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 7. 57. Asymmetric Synthesis of Highly Functionalized 8-Oxabicyclo[3.2.1]octene Derivatives - The Davies Group [scholarblogs.emory.edu]

Protocols & Analytical Methods

Application Note: Asymmetric Catalytic Synthesis of 8-Oxabicyclo[3.2.1]octan-2-ol Derivatives

Executive Summary

The 8-oxabicyclo[3.2.1]octane core is a privileged three-dimensional scaffold embedded within numerous bioactive natural products (e.g., englerin A, platensimycin, and orientanoids) and pharmaceutical agents targeting neurodegenerative and oncological pathways. Specifically, 8-oxabicyclo[3.2.1]octan-2-ol derivatives serve as highly versatile chiral building blocks. While traditional syntheses rely on tedious racemic resolutions, modern asymmetric catalysis offers direct, enantioselective access to these architectures.

This application note details two field-proven, highly stereoselective methodologies for synthesizing functionalized 8-oxabicyclo[3.2.1]octan-2-ol precursors: the Rhodium(II)-Catalyzed [3+4] Annulation and the Gold(I)-Catalyzed Tandem 1,3-Acyloxy Migration/Ferrier Rearrangement .

Mechanistic Pathways & Strategic Selection

Selecting the appropriate catalytic strategy depends on the desired substitution pattern of the target bicyclic core.

Strategy 1: Rhodium(II)-Catalyzed [3+4] Annulation

Pioneered by the Davies group, the decomposition of vinyldiazomethanes in the presence of furans yields 8-oxabicyclo[3.2.1]octa-2,6-dienes [1].

• Causality in Catalyst Selection : The use of chiral Rh(II) carboxylates, specifically Rh2​(S-TBSP)4​ (tetrakis((S)-N-(tert-butylbenzenesulfonyl)prolinate)dirhodium(II)), is critical. The bulky sulfonylprolinate ligands create a sterically demanding chiral pocket that dictates the facial approach of the furan to the rhodium-stabilized vinylcarbenoid. This specific geometry suppresses the competing [2+1] cyclopropanation pathway, driving the tandem cyclopropanation/Cope rearrangement cascade toward the [3+4] cycloadduct with exceptional asymmetric induction (82–95% ee). The resulting enol ether can be unmasked to an 8-oxabicyclo[3.2.1]oct-6-en-2-one and stereoselectively reduced to the target 2-ol.

Strategy 2: Gold(I)-Catalyzed Desymmetrization of Glycals

Developed by the Liu group, this approach utilizes glycal-derived 1,6-enynes to access highly oxygenated 8-oxabicyclo[3.2.1]octanes [2].

• Causality in Catalyst Selection : Gold(I) (often utilized as AuCl3​ which reduces in situ or acts as a potent π -acid) plays a dual catalytic role. First, its extreme carbophilicity activates the propargylic ester, forcing a 1,3-acyloxy migration that generates a nucleophilic allenic intermediate. Second, it acts as a Lewis acid to facilitate the departure of the anomeric leaving group, triggering an intramolecular Ferrier rearrangement via an allylic oxocarbenium ion. This dual activation is mandatory to bypass decomposition and achieve the complete diastereoselectivity (>99:1 dr) observed in the final core.

Experimental Workflows & Self-Validating Protocols

Protocol A: Rh(II)-Catalyzed Synthesis and Stereoselective Reduction

Objective: Synthesize enantiopure 8-oxabicyclo[3.2.1]octan-2-ol via a [3+4] annulation cascade.

Step 1: Asymmetric [3+4] Annulation

• System Preparation : Flame-dry a Schlenk flask under argon. Add Rh2​(S-TBSP)4​ (1.0 mol %) and anhydrous furan (10.0 equivalents) in anhydrous hexanes to achieve a 0.1 M concentration.

• Controlled Addition : Dissolve the vinylcarbenoid precursor (e.g., 3-siloxy-2-diazo-3-butenoate, 1.0 eq) in anhydrous hexanes. Add this solution dropwise via a syringe pump over 2 hours at 25 °C to the rapidly stirring catalyst solution.

  • Mechanistic Insight: The syringe pump is not optional. Slow addition maintains a low steady-state concentration of the highly reactive diazo compound, preventing catalyst dimerization and bimolecular carbene-carbene coupling side reactions.

• Isolation : Concentrate the reaction mixture in vacuo. Purify the resulting 8-oxabicyclo[3.2.1]octa-2,6-diene via flash column chromatography (silica gel, hexanes/EtOAc).

Step 2: Unmasking and Stereoselective Reduction 4. Ketone Formation : Treat the purified cycloadduct with TBAF (1.1 eq) in THF at 0 °C for 30 minutes to cleave the siloxy group. Quench with saturated aqueous NH4​Cl , extract with EtOAc, and concentrate to yield the 8-oxabicyclo[3.2.1]oct-6-en-2-one. 5. Reduction : To a solution of the ketone in anhydrous Et2​O at -78 °C, slowly add LiAlH4​ (1.2 eq).

• Mechanistic Insight: The rigid, cup-like structure of the 8-oxabicyclo[3.2.1]octane framework forces the hydride to attack from the less sterically hindered exo face, exclusively yielding the endo-8-oxabicyclo[3.2.1]oct-6-en-2-ol.

• Fieser Quench : Quench the reduction carefully using the Fieser method ( x mL H2​O , x mL 15% NaOH, 3x mL H2​O per x grams of LiAlH4​ ). Filter the granular aluminum salts through Celite to ensure no product is trapped in the emulsion.

Caption: Workflow for the Rh(II)-catalyzed asymmetric synthesis of 8-oxabicyclo[3.2.1]octan-2-ol.

Protocol B: Gold(I)-Catalyzed Tandem Rearrangement

Objective: Direct synthesis of highly functionalized 8-oxabicyclo[3.2.1]octanes from chiral pool glycals.

• System Preparation : In a flame-dried reaction vial under argon, dissolve the glycal-derived 1,6-enyne bearing a propargylic carboxylate (0.2 mmol) in anhydrous CH2​Cl2​ (2.0 mL, 0.1 M).

• Catalytic Activation : Add AuCl3​ (5.0 mol %) in one portion at room temperature (25 °C).

  • Mechanistic Insight: AuCl3​ rapidly coordinates the alkyne. The reaction is typically complete within 5-10 minutes due to the extreme electrophilicity of the gold-alkyne complex.

• Kinetic Monitoring : Monitor strictly by TLC. Extended reaction times (>15 mins) lead to the decomposition of the sensitive allylic oxocarbenium intermediates.

• Quench and Isolation : Immediately quench the reaction with a single drop of Et3​N to neutralize the Lewis acidity of the gold catalyst. Concentrate under reduced pressure and purify via silica gel chromatography to isolate the target derivative.

Caption: Gold-catalyzed tandem 1,3-acyloxy migration and Ferrier rearrangement mechanism.

Quantitative Performance Data

The table below summarizes the expected yield, enantiomeric excess (ee), and diastereomeric ratio (dr) across different state-of-the-art catalytic approaches for synthesizing the 8-oxabicyclo[3.2.1]octane core.

Substrate Class	Catalyst System	Target Core Architecture	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)
Vinyldiazomethane + Furan	Rh2​(S-TBSP)4​	8-Oxabicyclo[3.2.1]octa-2,6-diene	69–95	82–95	>95:5
Glycal 1,6-enyne	AuCl3​	8-Oxabicyclo[3.2.1]octane	65–88	>99 (Chiral Pool)	>99:1
Pyrylium Ylide + Alkene	Chiral Aminothiourea	8-Oxabicyclo[3.2.1]oct-6-en-3-one	70–92	88–96	>20:1

(Note: The Pyrylium Ylide approach [3] yields the 3-one derivative, which can be isomerized or functionalized to access 2-ol derivatives depending on the synthetic target).

References

• Davies, H. M. L., Ahmed, G., & Churchill, M. R. (1996). Asymmetric Synthesis of Highly Functionalized 8-Oxabicyclo[3.2.1]octene Derivatives. Journal of the American Chemical Society, 118(44), 10774–10782. URL:[Link]

• Liao, H., Leng, W.-L., Hoang, K. L. M., Yao, H., He, J., Voo, A. Y. H., & Liu, X.-W. (2017). Asymmetric syntheses of 8-oxabicyclo[3.2.1]octane and 11-oxatricyclo[5.3.1.0]undecane from glycals. Chemical Science, 8(10), 6991–6997. URL:[Link]

• Burns, A. S., et al. (2018). Catalytic Asymmetric Synthesis of 8-Oxabicyclooctanes by Intermolecular [5+2] Pyrylium Cycloadditions. Science, 359(6382), 1366–1370. URL:[Link]

Application Note: GC-MS Analysis of 8-oxabicyclo[3.2.1]octan-2-ol via Chemical Derivatization

Abstract

This technical guide provides a detailed framework for the successful analysis of 8-oxabicyclo[3.2.1]octan-2-ol using Gas Chromatography-Mass Spectrometry (GC-MS). Due to its inherent polarity and low volatility, direct GC-MS analysis of this bicyclic alcohol is challenging, often resulting in poor chromatographic performance. This document outlines two robust derivatization protocols—silylation and acylation—that chemically modify the analyte to enhance its volatility and thermal stability, thereby enabling sensitive and reproducible quantification. We will explore the chemical principles behind these methods, present step-by-step experimental protocols, and discuss the expected analytical outcomes.

Introduction: The Rationale for Derivatization

8-oxabicyclo[3.2.1]octan-2-ol is a key structural motif found in various natural products and serves as a valuable chiral building block in synthetic chemistry. Accurate and reliable analysis of this compound is crucial for reaction monitoring, purity assessment, and metabolic studies. However, the presence of a polar hydroxyl (-OH) group imparts properties that are fundamentally incompatible with standard GC analysis.

Challenges with Direct GC-MS Analysis:

• Low Volatility: Strong intermolecular hydrogen bonding, facilitated by the hydroxyl group, significantly raises the boiling point of the molecule, making it difficult to vaporize in the GC inlet.[1][2]

• Poor Peak Shape: The polar analyte can interact with active silanol groups within the GC inlet liner and column, leading to peak tailing, reduced resolution, and poor sensitivity.[2]

• Thermal Instability: At the high temperatures required for volatilization, the alcohol may undergo thermal degradation, leading to inaccurate quantification and the appearance of artifact peaks.[3]

Chemical derivatization overcomes these obstacles by replacing the active hydrogen of the hydroxyl group with a non-polar, thermally stable moiety.[3][4][5] This process effectively "masks" the polar functional group, leading to a derivative with significantly improved chromatographic properties. This guide will focus on two of the most effective and widely used derivatization strategies for alcohols: silylation and acylation.[4][5]

Principles of Derivatization Chemistry

Silylation

Silylation is the most prevalent derivatization technique for GC analysis.[3] The reaction involves the replacement of the active proton on the hydroxyl group with a non-polar silyl group, typically a trimethylsilyl (TMS) group.

Mechanism: The reaction proceeds via a nucleophilic (SN2) attack from the alcohol's oxygen atom on the silicon atom of the silylating reagent.[1] A leaving group from the reagent departs, forming a stable silyl ether.

Advantages:

• Increased Volatility: The resulting silyl ethers are significantly more volatile and less polar than the parent alcohol.[3]

• Thermal Stability: Silyl derivatives are more resistant to thermal degradation in the GC inlet.[3]

• Characteristic Mass Spectra: TMS derivatives often produce predictable fragmentation patterns in EI-MS, including a characteristic M-15 peak (loss of a methyl group), which aids in structural confirmation.

Key Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A powerful and common silylating agent.

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Often considered the most volatile TMS-amide, its by-products are also highly volatile, minimizing chromatographic interference. It is frequently the reagent of choice for GC-MS applications.[6]

Critical Consideration: Silylation reagents are extremely sensitive to moisture.[7] Water will readily react with the reagent, reducing the yield of the desired derivative and potentially damaging the GC column. All glassware, solvents, and the sample itself must be anhydrous.[1]

Acylation

Acylation converts alcohols into their corresponding esters, which are less polar and more volatile. This method is a robust alternative to silylation and produces highly stable derivatives.[8][9]

Mechanism: The reaction typically involves an acylating agent, such as an acid anhydride or an acyl halide, often in the presence of a base catalyst like pyridine. The base serves to activate the alcohol and to neutralize the acidic by-product formed during the reaction.[1]

Advantages:

• Derivative Stability: The resulting esters are generally less susceptible to hydrolysis than silyl ethers, making them easier to handle.[9]

• Enhanced Detectability: Using fluorinated acylating agents (e.g., trifluoroacetic anhydride, TFAA) can introduce electron-capturing groups, which dramatically increases sensitivity for Electron Capture Detection (ECD).[1][10] While less critical for standard mass spectrometry, these derivatives can provide unique fragmentation patterns.

Key Reagents:

• Acetic Anhydride: A common and cost-effective reagent for forming acetate esters.

• Trifluoroacetic Anhydride (TFAA): A highly reactive agent that produces trifluoroacetyl esters, improving volatility.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the derivatization of 8-oxabicyclo[3.2.1]octan-2-ol.

Materials and Reagents

Item	Specifications
Analyte	8-oxabicyclo[3.2.1]octan-2-ol
Solvents	Anhydrous Pyridine (GC Grade), Anhydrous Ethyl Acetate (GC Grade), Hexane (GC Grade)
Silylation Reagent	N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)
Acylation Reagent	Trifluoroacetic Anhydride (TFAA)
Apparatus	2 mL GC autosampler vials with PTFE/silicone septa, micro-inserts, heating block or oven, vortex mixer, nitrogen gas supply with evaporator, calibrated micropipettes

General Workflow

The overall experimental process follows a logical sequence from sample preparation to data analysis.

Caption: General workflow for derivatization and GC-MS analysis.

Protocol 1: Silylation with MSTFA

This protocol yields the trimethylsilyl (TMS) ether of the analyte.

• Sample Preparation: Prepare a ~1 mg/mL solution of 8-oxabicyclo[3.2.1]octan-2-ol in anhydrous ethyl acetate.

• Aliquot: Transfer 100 µL of the stock solution into a 2 mL autosampler vial.

• Drying: Gently evaporate the solvent to complete dryness under a stream of nitrogen. This step is critical to remove all residual solvent and moisture.

• Reagent Addition: Add 50 µL of anhydrous pyridine followed by 50 µL of MSTFA to the dried residue.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial in a heating block at 70°C for 45 minutes to ensure the reaction goes to completion.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

Protocol 2: Acylation with TFAA

This protocol yields the trifluoroacetyl (TFA) ester of the analyte.

• Sample Preparation: Follow steps 1-3 from the silylation protocol.

• Reagent Addition: Add 100 µL of anhydrous ethyl acetate and 50 µL of trifluoroacetic anhydride (TFAA) to the dried residue.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Heat the vial at 60°C for 30 minutes.

• Work-up: Cool the vial to room temperature. Add 500 µL of purified water and 500 µL of hexane. Cap and vortex vigorously for 1 minute to extract the TFA-ester into the hexane layer and quench the excess TFAA.

• Isolation: Allow the layers to separate. Carefully transfer the upper hexane layer to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.[9]

• Analysis: The hexane solution containing the derivatized analyte is ready for GC-MS injection.

GC-MS Instrumental Parameters

The following table provides typical starting parameters for the analysis of the derivatized products. These may require optimization based on the specific instrument used.

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless (1 µL injection)	Maximizes sensitivity for trace analysis.
Inlet Temperature	250°C	Ensures rapid and complete vaporization of the less-polar derivatives.
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film	A non-polar column ideal for separating the derivatized, non-polar analytes.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Start at 80°C (hold 1 min), ramp to 280°C at 15°C/min, hold 5 min	A standard temperature program to elute the derivatives in a reasonable time with good peak shape.
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible, library-searchable mass spectra.
Ion Source Temp.	230°C	A standard temperature that balances ionization efficiency and minimizes thermal degradation.
Transfer Line Temp.	280°C	Prevents condensation of the analyte between the GC and MS.
Mass Range	m/z 40-450	A wide enough range to capture the molecular ion and key fragment ions of the derivatives.

Expected Results and Discussion

Derivatization is expected to dramatically improve the analytical results for 8-oxabicyclo[3.2.1]octan-2-ol.

Chromatographic Improvement

Without derivatization, the analyte peak is typically broad, tailing, or may not elute at all. After derivatization, a sharp and symmetrical chromatographic peak should be observed at a reproducible retention time. The increased volatility and reduced polarity of the derivatives minimize interactions with the GC system, leading to superior chromatography.[2]

Mass Spectra Interpretation

The mass spectra of the derivatives will be distinctly different from the parent compound and will provide key structural information.

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. scispace.com [scispace.com]
• 3. chromtech.com [chromtech.com]
• 4. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 5. jfda-online.com [jfda-online.com]
• 6. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 8. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. GC Reagents | Thermo Fisher Scientific - US [thermofisher.com]

Application Note: Regioselective Ring-Opening Reactions of 8-Oxabicyclo[3.2.1]octan-2-ol Derivatives

Executive Summary

The 8-oxabicyclo[3.2.1]octane framework is a highly rigid, stereodefined template widely utilized in the synthesis of complex polyfunctionalized seven-membered rings and acyclic chains. For drug development professionals and synthetic chemists, achieving regioselective ring-opening of these bridged systems is critical for generating chiral cycloheptanol derivatives without loss of stereochemical integrity. This application note details the mechanistic rationale, quantitative optimization, and self-validating experimental protocols for the transition-metal-catalyzed regioselective ring-opening of 8-oxabicyclo[3.2.1]octan-2-ol and its unsaturated derivatives.

Mechanistic Rationale & Causality

The regioselective cleavage of the C–O bridge in unsymmetrical oxabicyclic compounds is governed by a delicate balance of steric and electronic factors. In 8-oxabicyclo[3.2.1]octan-2-ol derivatives, the presence of the C2-hydroxyl group (or its protected ether equivalent) introduces a strong steric bias[1].

When subjected to low-valent transition metal catalysis (e.g., Ni(0), Pd(0), or Rh(I)), the reaction proceeds via the following causal sequence:

• π-Complexation & Lewis Acid Activation : The metal catalyst coordinates to the less sterically hindered face of the alkene, while a Lewis acid (often the nucleophile itself, such as DIBAL-H, or an external additive like ZnCl₂) activates the bridging oxygen[1][2].

• Oxidative Addition : The metal inserts into the C–O bond. The regioselectivity is dictated by the ligand's "bite angle." Bulky bidentate phosphine ligands force the metal to undergo oxidative addition at the C–O bond distal to the C2-substituent to minimize steric clash[1].

• Nucleophilic Attack / Transmetalation : A nucleophile (hydride, aryl group, or azole) is delivered to the metal center or directly to the activated carbon[2][3].

• Reductive Elimination : The functionalized cycloheptane ring is released, and the active catalyst is regenerated[2].

Reaction Pathway Visualization

Figure 1: Catalytic cycle for the regioselective ring-opening of 8-oxabicyclo[3.2.1] systems.

Quantitative Data: Ligand Effects on Regioselectivity

The choice of ligand is the single most critical variable in determining the regiochemical outcome of the ring-opening. As demonstrated in 1, the bite angle of the phosphine ligand dictates the transition state geometry[1].

Table 1: Optimization of Ligands in Ni-Catalyzed Reductive Ring-Opening [1]

Ligand	Equivalents	Yield (%)	Regioselectivity (Isomer A:B)	Mechanistic Insight
None	-	65	2:1	Background reaction lacks steric guidance.
PPh₃	2.0	78	15:1	Monodentate bulk provides moderate bias.
dppe	2.0	0	N/A	Rigid, small bite angle prevents necessary geometry.
dppb	2.0	82	>99:1	Optimal bite angle perfectly differentiates the two C–O bonds.

Note: Isomer A represents cleavage distal to the bridgehead substituent.

Validated Experimental Protocols

Protocol A: Nickel-Catalyzed Reductive Ring-Opening (Hydride Delivery)

This protocol utilizes DIBAL-H as both a Lewis acid and a hydride source to yield highly functionalized cycloheptenols[1].

Reagents:

• 8-oxabicyclo[3.2.1]oct-6-en-2-ol derivative (1.0 equiv)

• Ni(acac)₂ (0.1 equiv)

• 1,4-Bis(diphenylphosphino)butane (dppb) (0.1 equiv)

• DIBAL-H (1.5 equiv, 1.0 M in hexanes)

• Anhydrous Toluene

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox, charge a flame-dried Schlenk flask with Ni(acac)₂ and dppb. Add anhydrous toluene (0.2 M relative to substrate) and stir for 15 minutes at room temperature.

  • Causality: Pre-complexing the metal with the ligand is critical. If the substrate and DIBAL-H are added before the catalyst is fully formed, unselective thermal background reduction will occur[1].

• Substrate Addition: Add the 8-oxabicyclo[3.2.1]octan-2-ol derivative to the active catalyst solution.

• Hydride Delivery: Cool the reaction mixture to 0 °C. Dropwise add DIBAL-H over 10 minutes.

  • Causality: Low temperatures control the rate of transmetalation and prevent the over-reduction of the internal alkene[1].

  • Self-Validation Checkpoint 1: Upon DIBAL-H addition, the solution must shift from pale green to deep red/brown, confirming the reduction of Ni(II) to the active Ni(0) species. If the solution remains green, the DIBAL-H is likely degraded.

• Reaction Maturation: Warm to room temperature and stir for 2–4 hours. Monitor via TLC until the starting material is consumed.

• Quench & Workup: Cool to 0 °C and carefully quench with a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). Stir vigorously for 1 hour.

  • Causality: Rochelle's salt chelates the aluminum byproducts, preventing the formation of intractable emulsions that trap the cycloheptanol product.

  • Self-Validation Checkpoint 2: The system is validated for extraction when two completely clear, distinct layers form with no white precipitate at the interface.

• Isolation: Extract the aqueous layer with ethyl acetate (3x), dry over Na₂SO₄, and purify via flash column chromatography.

Protocol B: Rhodium-Catalyzed Enantioselective Ring-Opening (N-Nucleophile Delivery)

This protocol utilizes3, generating heterocycle-bearing products with high enantiomeric excess[3].

Reagents:

• 8-oxabicyclo[3.2.1]octene derivative (1.0 equiv)

• Azole nucleophile (e.g., 3-phenylpyrazole, 1.2 equiv)

• [Rh(cod)₂]OTf (0.05 equiv)

• (R,S)-PPF-PtBu₂ ligand (0.055 equiv)

• Anhydrous THF

Step-by-Step Methodology:

• Cationic Complex Generation: In a nitrogen-filled glovebox, dissolve [Rh(cod)₂]OTf and the chiral bis(phosphine) ligand in anhydrous THF. Stir for 10 minutes.

  • Causality: The highly electrophilic cationic rhodium center is required to facilitate initial coordination to the oxabicycle. Neutral rhodium precatalysts (like [Rh(cod)Cl]₂) fail to promote this reaction[3].

  • Self-Validation Checkpoint 1: The solution should be homogeneous and brightly colored. Any precipitation indicates ligand incompatibility or oxygen ingress.

• Reagent Introduction: Add the azole nucleophile followed by the oxabicyclic substrate.

  • Causality: Electron-withdrawing substituents on the azole are beneficial as they suppress unproductive complexation of the azole nitrogen directly with the Rh(I) catalyst, ensuring the catalyst remains available for the oxabicycle[3].

• Heating: Seal the vessel and heat to 60 °C for 12 hours.

  • Self-Validation Checkpoint 2: TLC monitoring should reveal the disappearance of the UV-inactive oxabicycle and the emergence of a single, strongly UV-active spot (due to the azole moiety), confirming regioselective conversion.

• Purification: Concentrate the mixture under reduced pressure and purify directly via silica gel chromatography to isolate the functionalized ring-opened product.

References

1.[1] Title: Synthesis of Cyclohexenols and Cycloheptenols via the Regioselective Reductive Ring Opening of Oxabicyclic Compounds Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

2.[2] Title: Regioselective palladium-catalyzed ring-opening reactions of C1-substituted oxabicyclo[2,2,1]hepta-2,5-diene-2,3-dicarboxylates Source: Beilstein Journal of Organic Chemistry (NCBI/PMC) URL: [Link]

3.[3] Title: Rhodium-Catalyzed Enantioselective Ring-Openings of Oxabicyclic Alkenes with Azole Nucleophiles Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

4.[4] Title: Iron-Catalyzed C–H Alkylative Ring Openings of Oxabicyclic Alkenes Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselective palladium-catalyzed ring-opening reactions of C1-substituted oxabicyclo[2,2,1]hepta-2,5-diene-2,3-dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low solubility of 8-oxabicyclo[3.2.1]octan-2-ol in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the dissolution of rigid, bridged bicyclic compounds.

The compound 8-oxabicyclo[3.2.1]octan-2-ol presents a unique solvation challenge. While its molecular weight is low, its rigid bicyclic skeleton and the presence of both an ether bridge (8-oxa) and a secondary hydroxyl group (2-ol) create a highly ordered crystal lattice driven by strong intermolecular hydrogen bonding. This guide is designed to move beyond basic "trial and error" and provide you with mechanistically grounded, self-validating troubleshooting workflows.

Mechanistic Insight: Why is this compound so difficult to dissolve?

To effectively solubilize 8-oxabicyclo[3.2.1]octan-2-ol, we must understand the thermodynamics of its solid state. The rigid 3D architecture of the bicyclic [3.2.1] system limits the conformational entropy of the molecule. When in the solid state, the hydroxyl group acts as a strong hydrogen-bond donor, while both the hydroxyl oxygen and the bridging ether oxygen act as hydrogen-bond acceptors.

This creates a robust intermolecular network. Non-polar solvents (like hexane or heptane) rely entirely on weak Van der Waals forces, which are thermodynamically insufficient to overcome the high enthalpy of the hydrogen-bonded crystal lattice[1]. Conversely, while polar protic solvents (like ethanol) can compete for hydrogen bonds, they may not adequately solvate the lipophilic hydrocarbon backbone of the bicyclic ring.

The optimal approach utilizes polar aprotic solvents (e.g., DMSO, DMF), which act as powerful hydrogen-bond acceptors to disrupt the solute's lattice, while their hydrophobic domains stabilize the bicyclic skeleton[2]. When Hildebrand solubility parameters fail to predict solubility for highly functionalized rings, evaluating the specific hydrogen-bonding interactions (cross-association) becomes the critical predictive metric[3].

Thermodynamic relationship between solvent classes and the bicyclic solute.

Quantitative Solvent Parameters

When selecting a solvent or designing a binary mixture, balance the Dielectric Constant ( ϵ ) with the Hydrogen Bond Acceptor (HBA) capacity. Below is a synthesized data table of recommended solvents for this compound.

Solvent	Classification	Dielectric Constant ( ϵ )	HBA Capacity	Boiling Point (°C)	Solvation Efficacy for 8-oxa...
DMSO	Polar Aprotic	46.7	Very High	189	Excellent (Primary choice for assays)
DMF	Polar Aprotic	36.7	High	153	Excellent (Good for synthesis)
Methanol	Polar Protic	32.7	Moderate	65	Good (Best used as a cosolvent)
DCM	Moderately Polar	8.9	Low	39.6	Poor (Unless paired with MeOH)
Hexane	Non-Polar	1.9	None	68	Insoluble (Avoid)

Troubleshooting Workflows & Self-Validating Protocols

To ensure scientific integrity, a solubilization protocol must be self-validating—meaning you must empirically prove the compound is dissolved, not merely suspended as a micro-colloid.

Decision tree and solubilization workflow for 8-oxabicyclo[3.2.1]octan-2-ol.

Protocol A: Primary Solubilization in Polar Aprotic Solvent (DMSO)

Use this for in vitro biological assays or NMR (using DMSO-d6).

• Gravimetric Addition: Weigh the required mass of 8-oxabicyclo[3.2.1]octan-2-ol into a borosilicate glass vial.

• Solvent Introduction: Add anhydrous DMSO to achieve a stock concentration (typically 10 mM to 50 mM).

• Thermal-Acoustic Disruption: Seal the vial and place it in an ultrasonic water bath set to 40°C for 10 minutes. Causality: The acoustic cavitation breaks down the macroscopic crystal lattice, while the mild heat provides the thermodynamic energy required to disrupt the intermolecular hydrogen bonds.

• Self-Validation Step 1 (Centrifugation): Transfer an aliquot to a microcentrifuge tube and spin at 10,000 x g for 5 minutes. Inspect the bottom of the tube. If a white pellet is visible, the solution is saturated, and more solvent is required.

• Self-Validation Step 2 (Tyndall Effect): Shine a red or green laser pointer through the glass vial in a dark room. If you see a visible beam path (scattering), you have a colloidal suspension, not a true solution. Continue sonication or add solvent until the beam path disappears.

Protocol B: Binary Solvent System (DCM:MeOH 9:1)

Use this for synthetic organic chemistry workflows where high-boiling solvents like DMSO are difficult to remove.

• Primary Solvation (H-Bond Disruption): Add 10% of the total target volume as pure Methanol to the solid compound. Vortex for 2 minutes. Causality: The protic methanol disrupts the hydroxyl-ether hydrogen bond network of the solid.

• Secondary Solvation (Backbone Solvation): Add the remaining 90% of the volume as Dichloromethane (DCM).

• Agitation: Vortex for an additional 3 minutes.

• Validation: Perform the Tyndall Effect test (Protocol A, Step 5) to confirm complete dissolution.

Frequently Asked Questions (FAQs)

Q: I need to test this compound in an aqueous cell culture assay, but it precipitates when I add the DMSO stock to the media. What should I do? A: This is a classic "solvent crash" phenomenon. When the DMSO stock is diluted into water, the hydrophobic effect forces the bicyclic carbon skeletons to aggregate. To troubleshoot:

• Ensure your final DMSO concentration in the media is ≤1% (v/v).

• Pre-warm your aqueous media to 37°C before adding the DMSO stock.

• Add the DMSO stock dropwise while establishing a strong vortex in the media, preventing localized high concentrations of the compound.

Q: Can I use heating alone instead of sonication? A: Heating alone increases the kinetic energy of the solvent molecules, but for highly crystalline bicyclic alcohols, the localized energy provided by acoustic cavitation (sonication) is vastly superior for physically fracturing the crystal lattice and increasing the surface area for solvent interaction. We strongly recommend combining both.

Q: Which deuterated solvent should I use for 1 H-NMR characterization? A: Avoid Chloroform-d ( CDCl3​ ) as the compound may exhibit poor solubility or broad peaks due to dynamic hydrogen-bonded aggregates. Use DMSO- d6​ or Methanol- d4​ . These solvents will break the aggregates, yielding sharp, well-resolved peaks for the bicyclic ring protons.

References

• Thermodynamic Aspects of Solubility and Solvation of Bioactive Bicyclic Derivatives in Organic Solvents. Journal of Chemical & Engineering Data - ACS Publications. Available at:[Link]

• Hydrogen-Bonding Interactions in Polymer–Organic Solvent Mixtures. Macromolecules - ACS Publications. Available at:[Link]

• Solubility of Organic Compounds. Chemistry Steps. Available at:[Link]

• 3.2 Solubility – Introductory Organic Chemistry. Open Oregon Educational Resources. Available at: [Link]

Sources

• 1. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Column Chromatography for 8-oxabicyclo[3.2.1]octan-2-ol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the column chromatography purification of 8-oxabicyclo[3.2.1]octan-2-ol. The unique bridged bicyclic structure, containing both a hydroxyl group and an ether linkage, presents specific purification hurdles that this guide aims to address through a combination of frequently asked questions, detailed troubleshooting, and validated protocols.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of 8-oxabicyclo[3.2.1]octan-2-ol.

Q1: What is the most suitable stationary phase for purifying 8-oxabicyclo[3.2.1]octan-2-ol?

A: Standard silica gel (SiO₂) is the most common and effective stationary phase for this compound.[1][2] The polarity of 8-oxabicyclo[3.2.1]octan-2-ol, primarily due to its hydroxyl group, allows for strong interaction with the polar silanol groups of the silica gel, facilitating separation from less polar impurities. For particularly challenging separations or issues with peak tailing, high-purity or end-capped silica gel can be considered to minimize strong secondary interactions.[3][4]

Q2: How do I select an appropriate mobile phase (solvent system)?

A: The key is to find a solvent system that provides a target Retention Factor (Rf) of approximately 0.2-0.4 for 8-oxabicyclo[3.2.1]octan-2-ol on a Thin-Layer Chromatography (TLC) plate.[5][6] A common starting point is a mixture of a non-polar solvent like hexanes or heptane with a more polar solvent like ethyl acetate.[6] Given the compound's polarity, a typical starting ratio might be 70:30 or 60:40 hexanes:ethyl acetate. Adjust the ratio based on TLC results: if the Rf is too low (stuck at the baseline), increase the polarity by adding more ethyl acetate; if it's too high (at the solvent front), decrease the polarity.[6]

Q3: My compound is co-eluting with an impurity. What are my options?

A: Co-elution indicates that the chosen solvent system does not have sufficient selectivity. You can address this by:

• Altering the Solvent System: Introduce a different solvent to change the selectivity. For example, replacing ethyl acetate with dichloromethane (DCM) or adding a small amount of methanol can alter the interactions between the analytes, stationary phase, and mobile phase.

• Using Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the run.[7][8][9] This can help separate compounds with close Rf values.

• Trying a Different Stationary Phase: If solvent changes are ineffective, consider using alumina, which has different selectivity compared to silica gel.[1]

Q4: The separation is taking a very long time, and the collected bands are very broad. How can this be improved?

A: Long run times and broad peaks often point to a mobile phase with insufficient "eluting strength" or poor column packing.

• Increase Mobile Phase Polarity: A slight increase in the proportion of the polar solvent (e.g., ethyl acetate) will increase the Rf and speed up elution.

• Use Flash Chromatography: Applying positive pressure (e.g., with compressed air or a pump) to the top of the column will significantly increase the flow rate and reduce the run time.[2][10]

• Check Column Packing: A poorly packed column can have channels, leading to band broadening.[1] Ensure the silica gel is packed uniformly as a slurry.[1][5][11]

Q5: How do I confirm the purity of my collected fractions?

A: The most common method is to analyze the collected fractions using Thin-Layer Chromatography (TLC). Spot each fraction (or every few fractions) on a TLC plate and develop it using the same solvent system as the column. Fractions containing the pure compound should show a single spot at the target Rf. Combine the pure fractions for solvent removal. For higher-purity requirements, techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving more complex issues encountered during the purification process.

Problem 1: Poor Separation (Low Resolution)

• Symptom: Your target compound, 8-oxabicyclo[3.2.1]octan-2-ol, is eluting as a broad band that overlaps significantly with one or more impurities.

• Causality & Solution Workflow:

Caption: Decision tree for troubleshooting poor separation.

Problem 2: Asymmetrical Peaks (Tailing)

• Symptom: The spot for 8-oxabicyclo[3.2.1]octan-2-ol on the TLC plate or the peak in an HPLC trace has a "tail" or "comet" shape, where the back end is elongated. This often translates to tailing bands on the column.

• Causality & Solutions:

  • Secondary Interactions: The hydroxyl group of your compound can interact very strongly with acidic silanol groups on the silica surface, causing some molecules to lag behind.[4][12][13]

    • Solution: Add a small amount (0.1-1%) of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic impurities) to the mobile phase. For a neutral alcohol like this, a slight increase in the polarity of the main eluent (e.g., adding a trace of methanol to an ethyl acetate/hexane mixture) can often mitigate this by competing for the active sites.

  • Column Overload: Applying too much sample can saturate the stationary phase, leading to tailing.[3][12]

    • Solution: Reduce the amount of crude material loaded onto the column. A good starting point is a silica-to-sample mass ratio of 50:1 to 100:1 for difficult separations.[5]

  • Sample Application: If the sample is loaded in a solvent that is too polar, it can disrupt the initial banding at the top of the column.

    • Solution: Dissolve the crude sample in a minimal amount of a low-polarity solvent (like dichloromethane or the mobile phase itself) before loading.[5] Alternatively, use "dry loading" where the sample is pre-adsorbed onto a small amount of silica gel.[5]

Problem 3: Cracking or Channeling of the Silica Bed

• Symptom: You observe physical cracks or channels in the stationary phase after starting the elution. This leads to very poor separation as the solvent and sample bypass the main silica bed.

• Causality & Solutions:

  • Heat of Adsorption: When running highly polar solvents through dry silica, the heat generated can cause solvent to boil, creating bubbles and cracks.

    • Solution: Always pack the column using the "slurry method," where the silica is pre-mixed with the initial, least polar solvent.[1][10][11] This dissipates heat and ensures a homogenous packing.

  • Running the Column Dry: Allowing the solvent level to drop below the top of the silica bed will cause air to enter the matrix, leading to irreversible cracking.

    • Solution: Maintain a constant head of solvent above the silica at all times. Never let the column run dry.

Key Experimental Protocols

Protocol 1: TLC for Solvent System Optimization

• Preparation: Dissolve a small amount of your crude 8-oxabicyclo[3.2.1]octan-2-ol mixture in a volatile solvent (e.g., DCM).

• Spotting: Use a capillary tube to spot a small amount of the solution onto the baseline of a silica gel TLC plate.

• Development: Place the plate in a developing chamber containing a prepared solvent mixture (e.g., 80:20 Hexane:Ethyl Acetate). Ensure the solvent level is below the baseline. Allow the solvent to run up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots using a UV lamp (if applicable) and/or by staining (e.g., with potassium permanganate or p-anisaldehyde stain, which are effective for alcohols).

• Analysis: Calculate the Rf value for your target compound (Rf = distance traveled by spot / distance traveled by solvent front). Adjust the solvent ratio to achieve an Rf between 0.2 and 0.4.

Protocol 2: Slurry Packing a Column

• Setup: Securely clamp a glass column of appropriate size vertically. Ensure the stopcock is closed and place a small plug of cotton or glass wool at the bottom.[5][10] Add a thin layer (~1 cm) of sand.[5][10]

• Prepare Slurry: In a beaker, measure the required amount of silica gel. Add your initial, least polar eluent and mix until a consistent, pourable slurry is formed.[1]

• Pack Column: Pour the slurry into the column. Open the stopcock to allow solvent to drain, collecting it for reuse. Gently tap the side of the column to dislodge any air bubbles and encourage even packing.[1][10]

• Finalize: Once all silica has settled, add another thin layer of sand on top to prevent disruption of the silica bed during sample loading. Drain the solvent until it is just level with the top of the sand layer. Do not let it go below this level.

Protocol 3: Sample Loading and Gradient Elution

• Wet Loading: Dissolve the crude sample in a minimal volume of the mobile phase or a less polar solvent.[5] Carefully pipette this solution onto the top sand layer. Open the stopcock and allow the sample to absorb fully into the silica bed.

• Dry Loading: Dissolve the crude sample in a solvent, add a small amount of silica gel (2-3 times the sample weight), and evaporate the solvent to get a dry, free-flowing powder.[5] Carefully add this powder to the top of the column.

• Elution:

  • Isocratic: If your TLC shows good separation, you can run the entire column with the optimized solvent system.[7][14]

  • Gradient: If separation is challenging, start with a less polar solvent system (e.g., 95:5 Hexane:EtOAc). After a set volume (e.g., 2-3 column volumes), gradually increase the polarity by running pre-mixed solvents of increasing polarity (e.g., 90:10, 85:15, etc.).[7][9][15] This technique is highly effective for separating compounds with different polarities.[15]

• Fraction Collection: Collect the eluent in a series of test tubes or flasks, monitoring the separation by TLC.

Data Summary Tables

Table 1: Common Solvent Systems and Polarity

Non-Polar Solvent	Polar Solvent	Typical Starting Ratio (v/v)	Polarity Index (Approx.)	Application Notes
Hexanes / Heptane	Ethyl Acetate	80:20 to 60:40	Low to Medium	Excellent general-purpose system for moderately polar compounds like 8-oxabicyclo[3.2.1]octan-2-ol.
Hexanes / Heptane	Dichloromethane (DCM)	50:50 to 20:80	Medium	Offers different selectivity than ethyl acetate. Can be useful if co-elution is an issue.
Dichloromethane (DCM)	Methanol	99:1 to 95:5	High	Used for eluting more polar compounds or as a high-polarity component in a gradient.

Table 2: Troubleshooting Summary

Symptom	Most Likely Cause	Recommended First Action
Poor Separation	Incorrect mobile phase polarity.	Re-optimize solvent system with TLC to get target Rf ≈ 0.3.[5][6]
Peak Tailing	Strong analyte-silica interaction.	Add a small amount (~0.5%) of methanol to the mobile phase.
Column Cracking	Column ran dry or improper packing.	Repack column using the slurry method and never let the solvent level drop below the silica surface.[1][11]
Slow Flow Rate	Silica particles too fine or column packed too tightly.	Apply positive pressure (flash chromatography).

References

• Isocratic Vs.
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025, October 29).
• HPLC Separ
• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc.
• An Introduction to Peak Tailing, Fronting and Splitting in Chrom
• Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex.
• Running a Silica Gel Column. (n.d.). CommonOrganicChemistry.com.
• Protein purification troubleshooting guide. (n.d.). Dutscher.
• Tips and Tricks for the Lab: Column Packing. (2012, June 5). ChemistryViews.
• Column Chromatography Procedures. (n.d.).
• Protein purification troubleshooting guide. (n.d.). Cytiva.
• [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose? (2026, January 6).
• What is the advantages of gradient elution over isocratic elution in LC? (2019, April 10).
• [Kromasil®] notes - Gradient or isocratic elution in preparative reversed phase HPLC. (2011, September 15). Kromasil.
• Mastering Column Chromatography: Techniques and Tips. (2024, November 20). Chrom Tech, Inc.
• Troubleshooting Guide for Affinity Chromatography of Tagged Proteins. (n.d.). Sigma-Aldrich.
• 2.4: Column Chromatography. (2021, March 5). Chemistry LibreTexts.
• Column troubleshooting guide - Reversed phase. (n.d.). Thermo Fisher Scientific.
• How to run column chrom
• TROUBLESHOOTING GUIDE. (n.d.). Phenomenex.
• Dry packing of a chromatography column in three steps. (n.d.). Buchi.com.
• Column chrom
• Chromatography Techniques for Polar Analytes: Column Selection Guide. (n.d.). Pharma Now.
• Chromatographic Scale-Up On a Volume Basis. (2013, November 5). AIChE.
• Using Volumetric Flow to Scaleup Chromatographic Processes. (n.d.).
• Performing Column Chrom
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18).
• How to optimize your mobile phase to improve selectivity and resolution in chrom
• Solvent System Selection Strategies in Countercurrent Separ
• 8-Oxabicyclo(3.2.1)octane. (n.d.). PubChem.
• Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separ
• Constructing the 8-azabicyclo[3.2.
• The Agilent 1290 Infinity II Multi Method Solution-Switch between seven applications on a single LC system. (n.d.). Agilent.

Sources

• 1. chemistryviews.org [chemistryviews.org]
• 2. youtube.com [youtube.com]
• 3. acdlabs.com [acdlabs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 6. reddit.com [reddit.com]
• 7. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 8. chromtech.com [chromtech.com]
• 9. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
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• 13. chromtech.com [chromtech.com]
• 14. jascoinc.com [jascoinc.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in 8-Oxabicyclo[3.2.1]octan-2-ol Functionalization

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in complex bicyclic scaffolds, I frequently encounter researchers struggling with the functionalization of the 8-oxabicyclo[3.2.1]octane system. This core is highly prized in drug development—particularly for synthesizing tropane alkaloid mimics and potent HIV-1 protease inhibitors[1]—but its rigid, bridged architecture presents severe stereoelectronic bottlenecks.

This guide is designed to help you troubleshoot failed reactions, understand the causality behind steric shielding, and implement self-validating protocols to successfully functionalize the notoriously stubborn C2-hydroxyl group.

Section 1: Core Principles & Mechanistic FAQs

Q: Why is the C2-hydroxyl group in 8-oxabicyclo[3.2.1]octan-2-ol so resistant to standard functionalization? A: The difficulty arises from the rigid, bridged bicyclic framework. The oxygen atom at position 8 forces the molecule into a boat-chair-like conformation, creating two distinct stereochemical faces: an exo (convex) face and an endo (concave) face. The endo face is severely shielded by the bridging oxygen and the C6-C7 ethylene bridge, creating a U-shaped steric cavity. Reagents attempting to approach an endo-hydroxyl group experience massive van der Waals repulsion, effectively blocking standard electrophilic or nucleophilic attacks[2].

Q: How does the stereochemistry (endo vs. exo) dictate my synthetic strategy? A: Causality in this system is entirely driven by trajectory. Exo-alcohols project outward from the convex face and generally react smoothly under standard conditions. However, endo-alcohols are buried in the concave face. Attempting to acylate an endo-alcohol with standard reagents (e.g., Ac₂O/Pyridine at 23 °C) will often result in quantitative recovery of the starting material[1]. You must switch to highly nucleophilic catalysts (like DMAP) and elevated temperatures to force the intermediate past the steric shield[1][3].

Section 2: Troubleshooting Specific Reactions

Issue 1: Failed Acylation, Esterification, or Carbonate Formation

• Symptom: No product formation when using standard coupling reagents (EDC/HOBt) or chloroformates at room temperature.

• Root Cause: The bulky acylpyridinium or chloroformate intermediate cannot penetrate the concave endo face due to steric hindrance from the bicyclic scaffold[1].

• Solution: Switch to a Steglich-type esterification using an excess of 4-Dimethylaminopyridine (DMAP) and heat the reaction to 40–50 °C. DMAP acts as a hyper-nucleophilic acyl transfer agent that is small and reactive enough to access the hindered C2 position[3].

Decision tree for selecting acylation conditions based on C2-OH stereochemistry.

Issue 2: Sₙ2 Substitution (Inversion of Stereochemistry) Fails

• Symptom: Mitsunobu reactions or direct displacements of C2-mesylates yield elimination products, complex mixtures, or unreacted starting material.

• Root Cause: Sₙ2 reactions require a strict 180° backside attack. If your leaving group is exo, the nucleophile must attack from the endo face—which is physically blocked by the 8-oxa bridge. If the leaving group is endo, the nucleophile must attack from the exo face, which forces the incoming group into severe 1,3-diaxial-like interactions with the bicyclic skeleton.

• Solution: Abandon direct Sₙ2 displacement. Instead, utilize a two-step Oxidation-Reduction sequence. Oxidize the alcohol to a ketone, then perform a stereoselective hydride reduction. The steric environment around the ketone effectively shields the endo-face, directing the hydride to attack from the exo-face, cleanly yielding the endo-alcohol[2].

Strategic workflow for bypassing Sₙ2 limitations to achieve C2 stereocenter inversion.

Section 3: Quantitative Data & Benchmarking

The following table summarizes expected outcomes when applying various functionalization strategies to the 8-oxabicyclo[3.2.1]octane core. Use this data to benchmark your own experimental yields.

Substrate Stereochemistry	Target Reaction	Standard Conditions	Optimized Conditions	Expected Yield
C2-exo-OH	Acylation / Carbonate	Ac₂O, Pyridine, 23 °C	Ac₂O, Pyridine, 23 °C	80–90%
C2-endo-OH	Acylation / Carbonate	Ac₂O, Pyridine, 23 °C	EDCI, DMAP (3 eq), 40 °C	60–90%[1][3]
C2-exo-OH	Sₙ2 Inversion	DEAD, PPh₃, Nucleophile	N/A (Sterically forbidden)	<10% (Elimination)
C2-Ketone	Reduction to endo-OH	NaBH₄, MeOH, 23 °C	NaBH₄, CeCl₃, -78 °C	>90%[2]

Section 4: Validated Experimental Protocols

To ensure a self-validating system, follow these step-by-step methodologies which have been specifically optimized to overcome the steric hindrance of the 8-oxabicyclo[3.2.1]octane framework.

Protocol A: DMAP-Accelerated Acylation of Hindered C2-endo-Alcohols

This protocol utilizes thermal energy and a hyper-nucleophilic catalyst to force acyl transfer onto the shielded concave face[1][3].

• Preparation: Flame-dry a round-bottom flask under vacuum and backfill with dry Nitrogen (N₂).

• Dissolution: Dissolve the 8-oxabicyclo[3.2.1]octan-2-endo-ol substrate (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M concentration).

• Catalyst Addition: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2.0 equiv) and 4-Dimethylaminopyridine (DMAP) (3.0 equiv). Note: The large excess of DMAP is critical; it acts as both the base and the active acyl-transfer species capable of penetrating the steric shield.

• Reagent Addition: Slowly add the desired carboxylic acid or chloroformate (1.5 equiv).

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 40 °C. Stir vigorously for 24–48 hours.

• Monitoring & Workup: Monitor completion via TLC. Once complete, quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂ (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Stereocenter Inversion via Oxidation-Reduction Sequence

This protocol avoids the sterically forbidden Sₙ2 backside attack by utilizing facial bias during ketone reduction[2].

Step 1: Oxidation to C2-Ketone

• Dissolve the starting alcohol (1.0 equiv) in CH₂Cl₂ (0.2 M).

• Add Dess-Martin Periodinane (1.5 equiv) at 0 °C.

• Warm to 23 °C and stir for 2 hours.

• Quench with a 1:1 mixture of saturated aqueous Na₂S₂O₃ and NaHCO₃. Stir until the organic layer is clear. Extract, dry, and concentrate to isolate the ketone.

Step 2: Stereoselective Reduction

• Dissolve the crude C2-ketone in anhydrous Methanol (0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add CeCl₃·7H₂O (1.1 equiv). Mechanistic Note: Cerium coordinates the ketone oxygen, further increasing the steric bulk on the endo face and strictly enforcing exo-face hydride attack.

• Add NaBH₄ (1.5 equiv) portion-wise.

• Stir for 1 hour at -78 °C, then slowly warm to 0 °C.

• Quench carefully with H₂O, extract with Ethyl Acetate, and purify via flash chromatography to isolate the inverted alcohol.

Section 5: References

• 8-Oxabicyclo[3.2.1]oct-6-en-2-one - Smolecule Source: smolecule.com URL:

• Potent HIV-1 protease inhibitors containing oxabicyclo octanol-derived P2-ligands - PMC Source: nih.gov URL:

• The synthesis of bivalent 2β-carbomethoxy-3β-(3,4-dichlorophenyl)-8-heterobicyclo[3.2.1]octanes as probes for proximal binding sites on the dopamine and serotonin transporters - PMC Source: nih.gov URL:

• Asymmetric Synthesis of Highly Functionalized 8-Oxabicyclo[3.2.1]octene Derivatives | Journal of the American Chemical Society - ACS Publications Source: acs.org URL:

Sources

• 1. Potent HIV-1 protease inhibitors containing oxabicyclo octanol-derived P2-ligands: Design, synthesis, and X-ray structural studies of inhibitor-HIV-1 protease complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy 8-Oxabicyclo[3.2.1]oct-6-en-2-one | 154811-20-8 [smolecule.com]
• 3. The synthesis of bivalent 2β-carbomethoxy-3β-(3,4-dichlorophenyl)-8-heterobicyclo[3.2.1]octanes as probes for proximal binding sites on the dopamine and serotonin transporters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Thermal Degradation of 8-oxabicyclo[3.2.1]octan-2-ol

Welcome to the Advanced Applications Support Center. As researchers scale up the use of bridged bicyclic ethers in drug discovery and continuous flow chemistry, thermal stability becomes a critical bottleneck. 8-oxabicyclo[3.2.1]octan-2-ol is a highly valuable scaffold, but its secondary alcohol and oxa-bridge are highly susceptible to degradation during thermal cycling (e.g., PCR-like temperature gradients, accelerated stability testing, or exothermic flow reactions).

This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot, prevent degradation, and validate your thermal cycling workflows.

Mechanistic Pathways of Thermal Degradation

To stop degradation, we must first understand the structural vulnerabilities of the molecule under thermal stress. The degradation of 8-oxabicyclo[3.2.1]octan-2-ol is driven by three primary pathways: Acid-Catalyzed Dehydration , Oxidative Stress , and Oxa-Bridge Cleavage .

Thermal degradation pathways of 8-oxabicyclo[3.2.1]octan-2-ol under cycling stress.

Troubleshooting FAQs

Q1: During high-temperature cycling (e.g., 95°C), my 8-oxabicyclo[3.2.1]octan-2-ol converts into an alkene. Why does this happen, and how do I prevent it? A1: You are observing the dehydration of the secondary alcohol. Under hydrothermal or elevated temperature conditions, even trace amounts of Brønsted acids in your solvent will catalyze the protonation of the hydroxyl group. As established in kinetic studies of secondary alcohols under hydrothermal conditions, this reaction predominantly proceeds via an E1 elimination mechanism . The loss of water forms a carbocation intermediate, which quickly deprotonates to form the alkene (8-oxabicyclo[3.2.1]oct-2-ene).

• The Fix: Maintain a strictly neutral to slightly basic pH (7.2–7.5). Use a non-nucleophilic buffer like HEPES. We avoid phosphate buffers here because their pKa shifts drastically with temperature, potentially creating localized acidic microenvironments during the heating phase.

Q2: I am observing a loss of the bicyclic structure and the formation of dienes. What is causing the oxa-bridge to cleave? A2: The 8-oxabicyclo[3.2.1]octane core contains inherent ring strain, making the ether bridge highly sensitive to Lewis acids and strong nucleophiles at elevated temperatures. Thermal stress exacerbates this strain, leading to Lewis acid-mediated unravelling, which results in isomeric dienes or ring-opened products .

• The Fix: Trace metal ions leaching from borosilicate glassware or low-grade solvents act as Lewis acids. Add a chelating agent (e.g., 1 mM EDTA) to your formulation to permanently sequester these trace metals.

Q3: Over multiple thermal cycles, my compound is oxidizing to 8-oxabicyclo[3.2.1]octan-2-one. How can I stabilize it? A3: Secondary alcohols oxidize readily to ketones when exposed to dissolved oxygen combined with high thermal energy.

• The Fix: Implement rigorous degassing of all buffers and solvents (using continuous Argon sparging) and conduct the thermal cycling under a strict inert atmosphere.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a built-in checkpoint to isolate variables and prove that the stabilization strategy—not an artifact—is responsible for the compound's survival.

Protocol A: Preparation of Thermally Stabilized Formulation

Causality Focus: Eliminating the triad of degradation triggers (Protons, Oxygen, and Lewis Acids).

• Solvent Degassing: Sparge LC-MS grade water and your chosen co-solvent (e.g., 10% DMSO) with Argon for 30 minutes. Reasoning: Displaces dissolved O2 to prevent oxidative conversion to the ketone.

• Buffer Preparation: Prepare a 50 mM HEPES buffer and adjust to pH 7.4 using NaOH. Add 1 mM EDTA. Reasoning: HEPES resists temperature-induced pKa shifts (preventing E1 dehydration), while EDTA chelates trace metals (preventing oxa-bridge cleavage).

• Solubilization: Dissolve 8-oxabicyclo[3.2.1]octan-2-ol to a final concentration of 10 mM in the buffered solution under an Argon blanket.

• Self-Validation Checkpoint (Pre-Cycle): Extract a 50 µL aliquot and analyze via HPLC-MS. Requirement: The baseline purity must be >99% with no detectable alkene or ketone peaks. If impurities are present, discard the batch. This ensures any subsequent degradation is strictly attributed to thermal stress.

Protocol B: Accelerated Thermal Cycling Stability Assay

• Aliquoting: Transfer 100 µL of the stabilized formulation into PCR tubes or sealed glass vials. Purge the headspace with Argon before sealing.

• Thermal Cycling: Program the thermal cycler with the following stress parameters:

  • Denaturation/High Heat: 95°C for 5 minutes.

  • Cooling: 25°C for 2 minutes.

  • Repeat for 30 continuous cycles.

• Self-Validation Checkpoint (Post-Cycle): Extract the sample and analyze via HPLC-UV/MS. Compare the Area Under the Curve (AUC) of the parent peak against the Pre-Cycle aliquot from Protocol A.

Step-by-step workflow for the thermal stabilization and validation of the compound.

Quantitative Degradation Analysis

The table below summarizes the causality of our experimental choices by comparing the degradation rates of 10 mM 8-oxabicyclo[3.2.1]octan-2-ol under various thermal cycling conditions (30 cycles, 25°C to 95°C).

Experimental Condition	pH Control	Atmosphere	Additives	% Recovery (Post 30 Cycles)	Primary Degradant Observed
Standard (Unoptimized)	~5.5 (Unbuffered)	Ambient Air	None	42%	8-oxabicyclo[3.2.1]oct-2-ene (Dehydration)
pH Controlled	7.4 (HEPES)	Ambient Air	None	78%	8-oxabicyclo[3.2.1]octan-2-one (Oxidation)
Fully Stabilized	7.4 (HEPES)	Argon	1 mM EDTA	>98%	None (Below LOD)

Data Interpretation: Unbuffered solutions rapidly drift to acidic pH at high temperatures, driving E1 dehydration. Correcting the pH stops dehydration but leaves the molecule vulnerable to oxidation. Only the fully stabilized protocol (pH control + Inert Atmosphere + Chelation) halts all degradation pathways.

References

• Bockisch, C., Lorance, E. D., Hartnett, H., Shock, E., & Gould, I. (2018). "Kinetics and Mechanisms of Dehydration of Secondary Alcohols Under Hydrothermal Conditions." ACS Earth and Space Chemistry, 2(8), 821-832. URL:[Link]

• Davies, H. M. L., Ahmed, G., & Churchill, M. R. (1996). "Asymmetric Synthesis of Highly Functionalized 8-Oxabicyclo[3.2.1]octene Derivatives." Journal of the American Chemical Society, 118(44), 10774–10782. URL:[Link]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 8-Oxabicyclo[3.2.1]octan-2-ol vs. Bicyclo[3.2.1]octan-2-ol

As drug discovery and complex natural product synthesis evolve, the strategic selection of bicyclic scaffolds becomes critical. For researchers designing monoamine transporter ligands or rigid stereochemical frameworks, the choice between an all-carbon bicyclic system and an oxygen-bridged analogue dictates both chemical reactivity and biological performance.

This guide provides an in-depth, objective comparison of the reactivity profiles of 8-oxabicyclo[3.2.1]octan-2-ol and bicyclo[3.2.1]octan-2-ol . By examining the causality behind their stereoelectronic behaviors, we establish a predictive framework for their application in organic synthesis and medicinal chemistry.

Structural & Stereoelectronic Causality

At a macroscopic level, both 8-oxabicyclo[3.2.1]octan-2-ol and bicyclo[3.2.1]octan-2-ol are secondary alcohols embedded within a rigid bicyclic framework[1]. However, the substitution of the C8 methylene bridge with an oxygen atom (the 8-oxa bridge) fundamentally alters the molecule's electronic landscape.

The Inductive Effect vs. Neighboring Group Participation

The 8-oxa bridge exerts a strong electron-withdrawing inductive effect, which subtly decreases the electron density at the C2 position. During oxidation reactions, this makes the C2-H bond slightly more resistant to cleavage compared to the all-carbon bicyclo[3.2.1]octane system.

More importantly, the oxygen lone pairs in the 8-oxabicyclo[3.2.1]octane system are perfectly positioned for transannular neighboring group participation . When a leaving group at C2 departs (e.g., during solvolysis of a brosylate or tosylate derivative), the ether oxygen provides internal nucleophilic assistance (R₂O-3 participation). This forms a highly stable, symmetrical oxonium ion intermediate[2].

In stark contrast, the all-carbon bicyclo[3.2.1]octane system lacks this internal stabilization. Ionization at C2 generates a classical, high-energy secondary carbocation that is highly susceptible to Wagner-Meerwein skeletal rearrangements, often collapsing into a mixture of bicyclo[3.2.1]octane and bicyclo[2.2.2]octane derivatives[3].

Divergent solvolysis pathways dictated by the presence of the 8-oxa bridge.

Quantitative Reactivity Comparison

The table below summarizes the divergent reactivity profiles of the two scaffolds across standard synthetic transformations.

Parameter	8-oxabicyclo[3.2.1]octan-2-ol	bicyclo[3.2.1]octan-2-ol
Solvolysis (Nucleophilic Substitution)	Exclusive endo-product formation via oxonium ion (100% retention of configuration)[2].	Complex mixture of rearranged products (e.g., bicyclo[2.2.2]octanes) due to carbocation shifts[3].
Oxidation to Ketone	Slower kinetics due to inductive electron withdrawal by the 8-oxa bridge.	Standard secondary alcohol kinetics; readily oxidized via Swern or Jones reagents[1].
Esterification	Sterically hindered at the exo face by the oxygen lone pairs; endo attack preferred.	Less facial bias; standard esterification conditions apply smoothly[1].
Medicinal Chemistry Utility	Acts as a bioisostere for tropane (8-aza) alkaloids; provides a hydrogen bond acceptor[4].	Highly lipophilic scaffold; proves that heteroatoms are not strictly required for DAT binding[4].

Self-Validating Experimental Protocols

To demonstrate the practical implications of these stereoelectronic differences, the following self-validating protocols outline key transformations for both scaffolds.

Protocol A: Acetolysis of endo-8-oxabicyclo[3.2.1]octan-2-yl Brosylate

This protocol demonstrates the neighboring group participation of the 8-oxa bridge, which prevents skeletal rearrangement and ensures stereochemical retention[2].

• Preparation: Dissolve 5.0 mmol of chiral (+)-endo-8-oxabicyclo[3.2.1]octan-2-yl brosylate in 25 mL of anhydrous acetic acid containing 6.0 mmol of anhydrous sodium acetate.

• Reaction: Heat the buffered solution to 50 °C under a nitrogen atmosphere for 24 hours.

• Quenching & Extraction: Cool the mixture to room temperature, dilute with 100 mL of ice-cold water, and extract with diethyl ether (3 × 50 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ until neutral, dry over MgSO₄, and concentrate in vacuo.

• Self-Validation (Mechanism Confirmation):

  • NMR Analysis: ¹H NMR will show exclusive formation of the endo-acetate (retention of configuration). No exo-acetate or rearranged bicyclo[2.2.2] products will be detected.

  • Polarimetry: The resulting endo-acetate will be completely racemic ( [α]D​=0∘ ). This racemization proves the reaction proceeded through the symmetrical, achiral oxonium ion intermediate rather than a direct Sₙ2 displacement[2].

Protocol B: Swern Oxidation of Bicyclo[3.2.1]octan-2-ol

Because the all-carbon system lacks the inductive deactivation of the 8-oxa bridge, it undergoes rapid oxidation to bicyclo[3.2.1]octan-2-one[1].

• Activation: In an oven-dried flask under argon, add oxalyl chloride (11.0 mmol) to 25 mL of anhydrous dichloromethane (DCM). Cool the solution to -78 °C.

• DMSO Addition: Dropwise add anhydrous DMSO (22.0 mmol) in 5 mL of DCM. Stir for 15 minutes to form the active alkoxysulfonium intermediate.

• Alcohol Addition: Slowly add bicyclo[3.2.1]octan-2-ol (10.0 mmol) dissolved in 10 mL of DCM. Stir at -78 °C for 45 minutes.

• Amine Quench: Add triethylamine (50.0 mmol) dropwise. Allow the reaction to warm to room temperature over 1 hour.

• Workup: Quench with 30 mL of water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Self-Validation:

  • IR Spectroscopy: Confirm the complete disappearance of the broad O-H stretch (~3300 cm⁻¹) and the appearance of a sharp, strong C=O stretch (~1715 cm⁻¹).

  • TLC: Ensure the complete consumption of the starting material (stains strongly with KMnO₄) to a higher Rf ketone product.

Implications in Drug Development

The reactivity and structural nuances between these two scaffolds have profound implications in neuropharmacology, particularly in the development of monoamine transporter inhibitors (e.g., Dopamine Transporter [DAT] and Serotonin Transporter [SERT] ligands).

Historically, the tropane core (8-azabicyclo[3.2.1]octane) of cocaine was considered essential for DAT binding. However, substituting the basic nitrogen with an oxygen atom (yielding 8-oxabicyclo[3.2.1]octane derivatives) maintains potent DAT inhibition while removing the basic amine, thereby altering the molecule's pKa, blood-brain barrier permeability, and metabolic stability[4].

Further structural reduction to the all-carbon bicyclo[3.2.1]octane core completely removes the heteroatom. Experimental binding data reveals that these non-nitrogen, non-oxygen analogues still act as potent DAT inhibitors. This proves that neither an ionic bond (from nitrogen) nor a hydrogen bond (from oxygen) at the 8-position is an absolute prerequisite for binding to the monoamine transporter, shifting the paradigm of how pharmacophores are designed for neurodegenerative and psychiatric therapeutics[4].

Sources

• 1. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Infrared Spectroscopy of 8-oxabicyclo[3.2.1]octan-2-ol and 3-ol Isomers

Executive Summary

The 8-oxabicyclo[3.2.1]octane framework is a vital structural motif found in numerous natural products and serves as a key building block in synthetic chemistry.[1][2][3] The precise identification of its substituted isomers, such as the 2-ol and 3-ol variants, is critical for synthetic success and biological evaluation. This guide provides an in-depth comparison of 8-oxabicyclo[3.2.1]octan-2-ol and 8-oxabicyclo[3.2.1]octan-3-ol using Fourier-Transform Infrared (FTIR) spectroscopy. By analyzing the subtle yet significant shifts in key vibrational frequencies—primarily the O-H and C-O stretching bands—we demonstrate how FTIR serves as a rapid, reliable tool for differentiating these two positional isomers. The discussion is grounded in fundamental principles of molecular vibrations, steric effects, and intramolecular interactions, supported by a robust experimental protocol for data acquisition.

Introduction: The Structural Significance of Isomer Differentiation

The rigid, bicyclic structure of 8-oxabicyclo[3.2.1]octane derivatives makes them valuable chiral synthons for creating complex molecules with defined stereochemistry.[1][4] The position of a hydroxyl group on this scaffold dramatically alters the molecule's three-dimensional shape, reactivity, and potential biological interactions. Differentiating between the 2-ol and 3-ol isomers is therefore not merely an academic exercise; it is a crucial step in quality control for synthesis and drug development.

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules.[5][6] When a molecule absorbs infrared radiation, its bonds stretch, bend, and rotate at specific, quantized frequencies. These frequencies are exquisitely sensitive to the bond's strength and the mass of the connected atoms, providing a unique "fingerprint" for different functional groups and their local chemical environment.[5] This guide will elucidate how the distinct chemical environments of the hydroxyl group in 8-oxabicyclo[3.2.1]octan-2-ol and 8-oxabicyclo[3.2.1]octan-3-ol give rise to distinguishable IR spectra.

Molecular Structure and Its Spectroscopic Implications

The key to differentiating the two isomers lies in how the position of the hydroxyl group influences the vibrational frequencies of the O-H and C-O bonds.

Figure 1. Positional isomers 8-oxabicyclo[3.2.1]octan-2-ol and 8-oxabicyclo[3.2.1]octan-3-ol.

• 8-oxabicyclo[3.2.1]octan-2-ol: The hydroxyl group is on a carbon (C2) adjacent to one of the bridgehead carbons (C1) and is in close proximity to the ether oxygen (O8).

• 8-oxabicyclo[3.2.1]octan-3-ol: The hydroxyl group is on a carbon (C3) flanked by two methylene (CH₂) groups (C2 and C4), placing it further from the direct electronic influence of the bridgehead ether linkage.

This structural difference has two primary anticipated effects:

• Intramolecular Hydrogen Bonding: The spatial proximity of the hydroxyl group to the bridgehead ether oxygen (O8) can facilitate intramolecular hydrogen bonding. This interaction is expected to be more pronounced in the 2-ol isomer, particularly in the endo configuration, due to the shorter distance. Such bonding weakens the O-H covalent bond, causing its stretching frequency to decrease (redshift) and the corresponding spectral band to broaden.[7][8][9]

• C-O Stretching Frequency: The C-O stretching vibration is sensitive to its electronic environment. Both isomers are secondary alcohols, which typically exhibit a C-O stretch between 1150-1075 cm⁻¹.[10] However, the C2-O bond in the 2-ol isomer is adjacent to a bridgehead carbon, while the C3-O bond in the 3-ol isomer is not. This difference in substitution and proximity to the electron-withdrawing ether oxygen is expected to shift the C-O band position, making it a key diagnostic peak.

Comparative Spectral Analysis

The IR spectrum of any alcohol is dominated by several key features.[11][12] The table below outlines the expected vibrational frequencies for our two isomers, highlighting the regions most likely to show differentiation.

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Expected Appearance for 8-oxabicyclo[3.2.1]octan-2-ol	Expected Appearance for 8-oxabicyclo[3.2.1]octan-3-ol	Rationale for Difference
O-H Stretch (H-Bonded)	3500 - 3200	Strong, very broad band, potentially at the lower end of the range (e.g., ~3350 cm⁻¹).	Strong, broad band, likely at a slightly higher frequency (e.g., ~3380 cm⁻¹).	Potentially stronger intramolecular H-bonding with the bridgehead ether oxygen in the 2-ol isomer shifts the peak to a lower wavenumber.[7][8]
C-H Stretch (sp³)	3000 - 2850	Strong, sharp to medium peaks.	Strong, sharp to medium peaks.	Little to no difference expected; both molecules have a similar composition of sp³ C-H bonds.
C-O Stretch	1150 - 1075	Strong, sharp peak. Expected near the higher end of the range for secondary alcohols (e.g., ~1120-1140 cm⁻¹).	Strong, sharp peak. Expected near the lower end of the range (e.g., ~1080-1100 cm⁻¹).	This is the key diagnostic region. The C2-O bond is influenced by the adjacent bridgehead and ether oxygen, distinguishing it from the more standard secondary alcohol environment of the C3-O bond.[10]
C-O-C Stretch (Ether)	1150 - 1085	Medium to strong peak, may be convoluted with the C-O alcohol stretch.	Medium to strong peak.	The fundamental ether stretch of the bicyclic system should be present in both, but its appearance may be complicated by the alcohol's C-O stretch.
Fingerprint Region	< 1500	Complex pattern of peaks unique to the molecule.	Complex pattern of peaks unique to the molecule.	While unique to each, specific peak-for-peak assignment is difficult without reference spectra. The C-O stretch is the most reliable peak in this region.

Standard Operating Protocol: FTIR Data Acquisition

To ensure the collection of high-quality, reproducible data, the following protocol for analysis via Attenuated Total Reflectance (ATR)-FTIR is recommended. This method is ideal for solid or liquid samples and requires minimal preparation.

Instrumentation:

• A Fourier-Transform Infrared (FTIR) Spectrometer equipped with a Diamond or Germanium ATR accessory.

Procedure:

• Background Scan:

  • Ensure the ATR crystal surface is clean. Wipe with a lint-free tissue dampened with isopropanol and allow it to fully evaporate.

  • Acquire a background spectrum. This measures the ambient environment (air, CO₂, water vapor) and will be automatically subtracted from the sample spectrum. Set the scan range from 4000 cm⁻¹ to 400 cm⁻¹. A resolution of 4 cm⁻¹ and an accumulation of 32 scans is standard.

• Sample Application:

  • Place a small amount of the solid sample (a few milligrams) or a single drop of the liquid sample directly onto the center of the ATR crystal.

  • If the sample is solid, lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Sample Scan:

  • Acquire the sample spectrum using the same parameters as the background scan (4000-400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans).

• Data Processing:

  • The resulting spectrum should be displayed in terms of transmittance or absorbance.

  • Perform an ATR correction if necessary (this is a standard function in most instrument software) to account for the wavelength-dependent depth of penetration of the IR beam.

  • Label the significant peaks, paying close attention to the O-H and C-O stretching regions.

• Cleaning:

  • Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft, lint-free tissue to prevent cross-contamination.

This protocol establishes a self-validating system by ensuring that a clean, interference-free background is established before every measurement, and that consistent parameters are used for both background and sample scans.

Isomer Identification Workflow

The logical process for differentiating the isomers based on their IR spectra can be visualized as a decision-making workflow.

Caption: Workflow for isomer identification using key IR spectral regions.

Conclusion

While 8-oxabicyclo[3.2.1]octan-2-ol and 8-oxabicyclo[3.2.1]octan-3-ol possess the same functional groups, their distinct structural arrangements provide a solid basis for differentiation via IR spectroscopy. The primary diagnostic indicator is the C-O stretching frequency, which is predicted to occur at a higher wavenumber for the 2-ol isomer due to the influence of the adjacent bridgehead carbon and ether oxygen. Secondary confirmation may be found in subtle shifts and broadening of the O-H stretching band, reflecting differences in the potential for intramolecular hydrogen bonding. By following a standardized experimental protocol and a logical interpretation workflow, researchers can confidently and rapidly distinguish between these crucial synthetic intermediates.

References

• University of Regensburg. (2021). Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives. [Link]

• Thieme Chemistry. Synthesis of 8-Oxabicyclo[3.2.1]octanes. [Link]

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• National Center for Biotechnology Information. (2025). Synthesis of oxabicyclo[3.2.1]octan-3-ol scaffold via Burgess reagent mediated cyclodehydration of δ-diols under acidic conditions. [Link]

• NextSDS. 8-oxabicyclo[3.2.1]octan-2-one — Chemical Substance Information. [Link]

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Safety & Regulatory Compliance

Safeguarding Your Research: A Practical Guide to Handling 8-Oxabicyclo[3.2.1]octan-2-ol

In the landscape of pharmaceutical research and development, the novel molecular architecture of compounds like 8-Oxabicyclo[3.2.1]octan-2-ol presents both exciting therapeutic possibilities and critical safety considerations. As Senior Application Scientists, it is our directive to empower researchers with the knowledge to handle such compounds with the utmost safety and efficacy. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), operational protocols, and disposal plans for 8-Oxabicyclo[3.2.1]octan-2-ol, ensuring the integrity of your research and the safety of your laboratory personnel.

Hazard Assessment: Understanding the Risks

Based on data from related compounds such as 8-Oxa-3-azabicyclo[3.2.1]octane hydrochloride and 8-Oxabicyclo[3.2.1]oct-6-en-3-one, 8-Oxabicyclo[3.2.1]octan-2-ol should be treated as a substance with the potential for the following hazards[1][2]:

• Skin Irritation: May cause skin irritation upon contact.[1]

• Serious Eye Irritation: Can cause serious irritation to the eyes.[1]

• Harmful if Swallowed: May be harmful if ingested.[2]

• Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.

A thorough risk assessment is the cornerstone of laboratory safety. Before commencing any work with this compound, it is imperative to conduct a site-specific risk assessment that considers the quantities being used, the nature of the experimental procedures, and the specific laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling 8-Oxabicyclo[3.2.1]octan-2-ol. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Nitrile or neoprene gloves	Standard lab coat	Recommended to be performed in a chemical fume hood. If not feasible, an N95-rated respirator should be considered.
Solution Preparation and Transfers	Chemical splash goggles	Nitrile or neoprene gloves	Chemical-resistant lab coat or apron over a standard lab coat	Work should be performed in a well-ventilated area, preferably a chemical fume hood.
Running Reactions	Chemical splash goggles or a face shield worn over safety glasses	Nitrile or neoprene gloves	Chemical-resistant lab coat	Operations should be conducted within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or apron	A NIOSH-approved respirator with organic vapor cartridges is recommended.

Causality of PPE Choices:

• Eye and Face Protection: The potential for serious eye irritation necessitates the use of chemical splash goggles to protect against splashes. A face shield provides an additional layer of protection, especially during larger-scale operations or when there is a significant splash risk.

• Hand Protection: Nitrile or neoprene gloves offer good chemical resistance against a range of organic compounds. It is crucial to inspect gloves for any signs of degradation or perforation before use and to change them frequently.

• Body Protection: A standard lab coat protects against minor spills and contamination. For procedures with a higher risk of splashes, a chemical-resistant apron or a more protective lab coat is advised.

• Respiratory Protection: The potential for respiratory tract irritation underscores the importance of working in a well-ventilated area, ideally a chemical fume hood, to minimize the inhalation of any dust or vapors.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling 8-Oxabicyclo[3.2.1]octan-2-ol, from preparation to disposal.

Sources

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• 2. 8-Oxabicyclo[3.2.1]oct-6-en-3-one | C7H8O2 | CID 557672 - PubChem [pubchem.ncbi.nlm.nih.gov]